Cas no 52005-46-6 (1,3-Isobenzofurandione,dichloro- (9CI))

• Product Name: 1,3-Isobenzofurandione,dichloro- (9CI)
• CAS No: 52005-46-6
• MF: C₈H₂Cl₂O₃
• MW: 217.005680561066
• CID: 377570
• PubChem ID: 3016714
• Update Time: 2025-04-19

1,3-Isobenzofurandione,dichloro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,dichloro- (9CI)
• 4,5-dichloro-2-benzofuran-1,3-dione
• dichlorophthalic anhydride
• EINECS 257-594-1
• NS00032400
• 52005-46-6
• CHEMBL2270553
• SCHEMBL855450
• FT-0759024
• NSC 6305

• Inchi： 1S/C8H2Cl2O3/c9-4-2-1-3-5(6(4)10)8(12)13-7(3)11/h1-2H
• InChI Key： GAIPRQZXSYSCRD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2C(=O)OC(C=21)=O)Cl

Computed Properties

• Exact Mass: 215.93816
• Monoisotopic Mass: 215.938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.715
• Boiling Point: 328.8°Cat760mmHg
• Flash Point: 153.6°C
• Refractive Index: 1.638
• PSA: 43.37
• LogP: 0.99720